Cas no 454701-69-0 (methyl (2S)-2-amino-3-(dimethylamino)propanoate)

• Product Name: methyl (2S)-2-amino-3-(dimethylamino)propanoate
• CAS No: 454701-69-0
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 929939
• PubChem ID: 45088090
• Update Time: 2025-05-23

methyl (2S)-2-amino-3-(dimethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 3-(dimethylamino)-, methyl ester (9CI)
• methyl (2S)-2-amino-3-(dimethylamino)propanoate
• 454701-69-0
• EN300-1068530
• (S)-Methyl 2-amino-3-(dimethylamino)propanoate
• SCHEMBL4901717
• L-Alanine,3-(dimethylamino)-,methyl ester(9ci)
• methyl(s)-2-amino-3-dimethylamino-propionate
• PYNXDJSBDJANAG-YFKPBYRVSA-N
• methyl (S)-2-amino-3-dimethylamino-propionate

• Inchi： 1S/C6H14N2O2/c1-8(2)4-5(7)6(9)10-3/h5H,4,7H2,1-3H3/t5-/m0/s1
• InChI Key： PYNXDJSBDJANAG-YFKPBYRVSA-N
• SMILES： O(C)C([C@H](CN(C)C)N)=O

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-3-(dimethylamino)propanoate

Methyl (2S)-2-Amino-3-(Dimethylamino)Propanoate: A Comprehensive Overview

Methyl (2S)-2-amino-3-(dimethylamino)propanoate, with the CAS number 454701-69-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as methyl (2S)-2-amino-3-(dimethylamino)propanoate, is a chiral molecule characterized by its amino and dimethylamino groups, which contribute to its unique chemical properties. The compound has garnered attention due to its potential applications in drug design and as an intermediate in the synthesis of bioactive molecules.

The structure of methyl (2S)-2-amino-3-(dimethylamino)propanoate consists of a propanoate backbone with a methyl ester group at one end and an amino group at the second carbon. The third carbon bears a dimethylamino group, which introduces a quaternary ammonium center. This arrangement imparts the molecule with both acidic and basic functionalities, making it versatile for various chemical reactions. The stereochemistry at the second carbon, denoted by the (2S) configuration, is crucial for determining the compound's biological activity and selectivity.

Recent studies have highlighted the role of methyl (2S)-2-amino-3-(dimethylamino)propanoate in peptide synthesis and as a building block for complex molecules. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched products. Additionally, the compound has been investigated for its potential as a ligand in metal-catalyzed reactions, leveraging its nitrogen-rich structure to coordinate with metal centers.

In terms of applications, methyl (2S)-2-amino-3-(dimethylamino)propanoate has shown promise in the development of bioactive compounds targeting various therapeutic areas. For instance, derivatives of this compound have been studied for their anti-inflammatory and antioxidant properties. Recent research has also focused on its role in modulating cellular signaling pathways, particularly those involving protein kinases.

The synthesis of methyl (2S)-2-amino-3-(dimethylamino)propanoate typically involves multi-step processes that emphasize stereocontrol to ensure the correct configuration at the chiral center. Common methods include nucleophilic substitution reactions and amide coupling strategies, often employing chiral resolving agents or catalysts to achieve high enantiomeric excess. The availability of efficient synthetic routes has contributed to its increasing use in both academic and industrial settings.

From an analytical standpoint, methyl (2S)-2-amino-3-(dimethylamino)propanoate can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and stereochemistry, ensuring compliance with quality standards required for pharmaceutical applications.

Looking ahead, methyl (2S)-2-amino-3-(dimethylamino)propanoate is expected to play an increasingly important role in drug discovery and chemical synthesis. Its unique combination of chirality and functional groups positions it as a valuable tool for researchers aiming to develop novel therapeutic agents. Continued exploration into its properties and applications will undoubtedly expand its utility across diverse scientific domains.